Cas no 85862-88-0 (Benzene, 2-azido-1,3-dibromo-)

Benzene, 2-azido-1,3-dibromo- is a specialized aromatic compound featuring both azido and bromo functional groups at the 1, 2, and 3 positions of the benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for click chemistry applications due to the reactive azide group, which enables efficient cycloaddition reactions. The presence of two bromine atoms further enhances its utility as a versatile building block for cross-coupling reactions, such as Suzuki or Sonogashira couplings. Its high reactivity and selectivity make it suitable for constructing complex molecular architectures in pharmaceuticals, agrochemicals, and materials science. The compound is typically handled under controlled conditions due to the potential instability of the azide group.

Benzene, 2-azido-1,3-dibromo- structure

Product Name:Benzene, 2-azido-1,3-dibromo-

CAS No:85862-88-0

MF:C₆H₃Br₂N₃

MW:276.916118860245

CID:6569315

Update Time:2025-07-02

Benzene, 2-azido-1,3-dibromo- Chemical and Physical Properties

Names and Identifiers

- Benzene, 2-azido-1,3-dibromo-
- Inchi： 1S/C6H3Br2N3/c7-4-2-1-3-5(8)6(4)10-11-9/h1-3H
- InChI Key： PRWFVRYLSLQXTL-UHFFFAOYSA-N
- SMILES： N(C1C(=CC=CC=1Br)Br)=[N+]=[N-]

Benzene, 2-azido-1,3-dibromo- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-734399-1.0g	2-azido-1,3-dibromobenzene	85862-88-0		1g	$0.0	2023-06-06

Benzene, 2-azido-1,3-dibromo- Related Literature

1. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
2. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
3. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
4. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
5. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608

Additional information on Benzene, 2-azido-1,3-dibromo-

Recent Advances in the Study of Benzene, 2-azido-1,3-dibromo- (CAS: 85862-88-0)

The compound Benzene, 2-azido-1,3-dibromo- (CAS: 85862-88-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azido and dibromo functional groups, has shown promising potential in various applications, including drug discovery, chemical synthesis, and bioconjugation. Recent studies have focused on elucidating its reactivity, stability, and potential biological activities, making it a subject of intense scientific investigation.

One of the key areas of research has been the exploration of Benzene, 2-azido-1,3-dibromo- as a versatile intermediate in organic synthesis. Its azido group allows for participation in click chemistry reactions, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and drug development. The dibromo substituents, on the other hand, provide opportunities for further functionalization, enabling the synthesis of complex molecules with tailored properties. Recent publications have highlighted its utility in constructing heterocyclic compounds and as a precursor for bioactive molecules.

In the realm of drug discovery, Benzene, 2-azido-1,3-dibromo- has been investigated for its potential as a pharmacophore. Preliminary studies suggest that its unique structure may interact with specific biological targets, although detailed mechanistic studies are still underway. Researchers have also explored its use in prodrug design, where its reactive groups can be leveraged for controlled release of active pharmaceutical ingredients. These findings underscore the compound's versatility and its potential to contribute to the development of novel therapeutics.

Another notable application of Benzene, 2-azido-1,3-dibromo- is in the field of materials science. Its ability to participate in cross-linking reactions has been exploited in the development of polymeric materials with enhanced mechanical and chemical properties. Recent advancements have demonstrated its utility in creating stimuli-responsive materials, which can undergo controlled changes in response to environmental triggers. This has opened new avenues for the design of smart materials for biomedical and industrial applications.

Despite these promising developments, challenges remain in the handling and application of Benzene, 2-azido-1,3-dibromo-. Its reactivity, while advantageous, also poses stability issues that require careful consideration during synthesis and storage. Recent studies have addressed these challenges by developing optimized protocols for its preparation and handling, ensuring its reliable use in various applications. Additionally, safety assessments have been conducted to evaluate its toxicity and environmental impact, providing valuable insights for its safe utilization in research and industry.

In conclusion, Benzene, 2-azido-1,3-dibromo- (CAS: 85862-88-0) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile make it a valuable tool for synthetic chemists and drug developers alike. Ongoing research continues to uncover new applications and refine existing methodologies, further solidifying its role in advancing scientific and technological innovation. Future studies are expected to delve deeper into its biological activities and explore its potential in emerging fields such as nanotechnology and targeted drug delivery.